N-(4-acetylphenyl)-5-bromo-2-methoxybenzenesulfonamide

• IUPAC Name: N-(4-acetylphenyl)-5-bromo-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H14BrNO4S/c1-10(18)11-3-6-13(7-4-11)17-22(19,20)15-9-12(16)5-8-14(15)21-2/h3-9,17H,1-2H3
• InChI Key: XGJDXEVXWIBWSC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)Br)OC
• Molecular Formula: C15H14BrNO4S
• Molecular Weight: 384.2 g/mol

Description

N-(4-acetylphenyl)-5-bromo-2-methoxybenzenesulfonamide, commonly referred to as ABMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ABMS belongs to the class of sulfonamide compounds, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of ABMS is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. ABMS has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. ABMS has also been shown to bind to the cannabinoid receptor CB1, which is involved in the regulation of appetite, mood, and pain.
Biochemical and Physiological Effects:
ABMS has been shown to have a range of biochemical and physiological effects in various studies. In one study, ABMS was found to have anti-inflammatory and analgesic effects in rats with induced arthritis. In another study, ABMS was found to inhibit the growth of human prostate cancer cells in vitro. However, more research is needed to fully understand the biochemical and physiological effects of ABMS.

Advantages and Limitations for Lab Experiments

ABMS has several advantages for use in lab experiments, including its relatively simple synthesis, high purity, and stability. However, ABMS also has some limitations, including its low solubility in water and limited availability in large quantities.

Future Directions

There are several future directions for research on ABMS. One area of interest is the development of ABMS-based materials with unique properties, such as improved mechanical strength or electrical conductivity. Another area of interest is the investigation of the potential use of ABMS as a therapeutic agent for various diseases, such as cancer or inflammation. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of ABMS.

Synthesis Methods

The synthesis of ABMS involves the reaction of 5-bromo-2-methoxybenzenesulfonyl chloride with 4-acetylaniline in the presence of a base such as triethylamine. The reaction proceeds through nucleophilic substitution, resulting in the formation of ABMS as a white crystalline solid.

Scientific Research Applications

ABMS has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, ABMS has been investigated for its anti-inflammatory, analgesic, and antitumor activities. In material science, ABMS has been used as a building block for the synthesis of novel polymers and materials with unique properties. In environmental science, ABMS has been studied for its potential use as a catalyst for the degradation of organic pollutants.